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Compound of Interest

Compound Name: (8-Bromooctyl)cyclopropane

Cat. No.: B15314107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for (8-Bromooctyl)cyclopropane is not readily available

in the public domain. The following guide provides estimated physical properties based on

established chemical principles and data from analogous compounds. The experimental

protocols described are standard laboratory procedures for the determination of these

properties for a novel liquid compound.

Introduction
(8-Bromooctyl)cyclopropane is a halogenated hydrocarbon featuring a cyclopropyl group

attached to an eight-carbon alkyl chain with a terminal bromine atom. Its structure suggests

potential applications as an intermediate in organic synthesis, particularly in the introduction of

a cyclopropyl-octyl moiety in the development of new chemical entities. Understanding its

physical properties is crucial for its synthesis, purification, handling, and application in research

and development. This guide provides an estimation of its key physical characteristics and

details the experimental methodologies for their empirical determination.

Molecular Structure and Estimated Physical
Properties
The molecular structure of (8-Bromooctyl)cyclopropane consists of a three-membered

cyclopropane ring, a flexible eight-carbon alkyl chain, and a terminal bromine atom. These
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components collectively influence its physical properties. The long alkyl chain will be the

primary determinant of its van der Waals forces, while the polar carbon-bromine bond will

introduce dipole-dipole interactions.

Data Presentation: Estimated Physical Properties

The properties of haloalkanes are influenced by the length of the carbon chain and the nature

of the halogen.[1][2] Generally, the boiling point and density increase with the length of the alkyl

chain and the atomic mass of the halogen.[1][2] Based on these trends, the following properties

for (8-Bromooctyl)cyclopropane are estimated.
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Physical Property Estimated Value Rationale for Estimation

Molecular Formula C₁₁H₂₁Br
Derived from the chemical

structure.

Molecular Weight 233.19 g/mol

Calculated from the atomic

weights of the constituent

atoms.

Boiling Point 250-265 °C

Estimated based on the boiling

points of similar long-chain

bromoalkanes, with a slight

increase due to the cyclopropyl

group. Boiling points of

haloalkanes increase with

molecular weight.[2][3][4]

Density ~1.1 - 1.2 g/mL at 20 °C

Bromoalkanes are generally

denser than water. The density

is estimated to be slightly

higher than that of 1-

bromooctane due to the

compact nature of the

cyclopropyl group. The density

of haloalkanes increases with

the mass of the halogen atom.

[1]

Refractive Index ~1.46 - 1.47 at 20 °C

Estimated based on the

refractive indices of long-chain

alkyl bromides and

cyclopropane derivatives.

Solubility
Insoluble in water; Soluble in

organic solvents.

Haloalkanes exhibit low

solubility in water as they

cannot form hydrogen bonds.

[1][5] They are typically soluble

in non-polar organic solvents.

[5]
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Proposed Synthesis of (8-Bromooctyl)cyclopropane
A plausible synthetic route for (8-Bromooctyl)cyclopropane could involve a two-step process

starting from a commercially available precursor. One common method for forming a

cyclopropane ring is the Simmons-Smith reaction.

Workflow for Proposed Synthesis

Step 1: Cyclopropanation

Step 2: Terminal Bromination

1-Decene

Octylcyclopropane

Simmons-Smith Reaction

Diiodomethane (CH₂I₂)
Zinc-Copper Couple (Zn(Cu))

(8-Bromooctyl)cyclopropane

Free-Radical Bromination

N-Bromosuccinimide (NBS)
Light (hν) or Radical Initiator (AIBN)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of (8-Bromooctyl)cyclopropane.

This pathway involves the cyclopropanation of 1-decene using the Simmons-Smith reaction to

form octylcyclopropane. Subsequently, a selective free-radical bromination at the terminal

position of the octyl chain using N-bromosuccinimide (NBS) would yield the desired (8-
Bromooctyl)cyclopropane. Purification would likely be achieved through distillation under

reduced pressure.
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Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of a novel liquid compound like (8-Bromooctyl)cyclopropane.

4.1 Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid.[6]

Apparatus: Thiele tube, mineral oil, thermometer, a small test tube (Durham tube), a capillary

tube (sealed at one end), and a heat source.

Procedure:

A few drops of the liquid sample are placed into the small test tube.

The capillary tube is placed inside the test tube with the open end downwards.

The test tube is attached to the thermometer.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is

level with the side arm of the Thiele tube.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[6]

4.2 Density Measurement

The density of a liquid can be determined by measuring its mass and volume.[7][8]
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Apparatus: A pycnometer (for high accuracy) or a graduated cylinder, and an analytical

balance.

Procedure (using a graduated cylinder):

The mass of a clean, dry graduated cylinder is measured using an analytical balance.[9]

A known volume of the liquid sample (e.g., 5 mL) is added to the graduated cylinder. The

volume is read at the bottom of the meniscus.[9]

The combined mass of the graduated cylinder and the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder.

The density is calculated by dividing the mass of the liquid by its volume (Density =

Mass/Volume).[10]

The measurement should be repeated multiple times to ensure accuracy, and the

temperature should be recorded.[9]

4.3 Refractive Index Measurement

The refractive index is a measure of how much the path of light is bent when it enters the

substance.

Apparatus: An Abbe refractometer, a constant temperature water bath, and a pipette.

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

The prism of the refractometer is cleaned and dried.

A few drops of the liquid sample are placed on the prism using a pipette.
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The prism is closed, and the sample is allowed to equilibrate to the desired temperature,

maintained by the circulating water bath.

The light source is switched on, and the eyepiece is adjusted until the crosshairs are in

focus.

The adjustment knob is turned until the boundary between the light and dark regions is

sharp and centered on the crosshairs.

The refractive index is read from the scale.

Visualization of Structure-Property Relationships
The physical properties of (8-Bromooctyl)cyclopropane are a direct consequence of its

molecular structure. The following diagram illustrates these relationships.

8-Carbon Alkyl Chain
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Lipophilicity

boiling_point
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Terminal Bromine Atom
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Caption: Influence of structural components on physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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